Cas no 2244086-18-6 (Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro-)

• Product Name: Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro-
• CAS No: 2244086-18-6
• MF: C₁₃H₆BrF₆NO
• MW: 386.087263584137
• CID: 5194334
• Update Time: 2025-11-07

Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro-

• Inchi： 1S/C13H6BrF6NO/c14-6-3-7(15)11(21)10(4-6)22-12-8(16)1-5(2-9(12)17)13(18,19)20/h1-4H,21H2
• InChI Key： NZCFLURXEOWQJI-UHFFFAOYSA-N
• SMILES： C1(N)=C(F)C=C(Br)C=C1OC1=C(F)C=C(C(F)(F)F)C=C1F

Additional information on Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro-

Comprehensive Overview of Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- (CAS No. 2244086-18-6)

The compound Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- (CAS No. 2244086-18-6) is a highly specialized aromatic amine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromo, fluoro, and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable agriculture, where such compounds are pivotal. The compound's CAS No. 2244086-18-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- involves multi-step organic reactions, including halogenation and ether formation. Its electron-withdrawing groups contribute to its reactivity, enabling its use in cross-coupling reactions and other transformations. This versatility has made it a subject of interest in drug discovery and material science, particularly in the design of small-molecule inhibitors and functional materials.

From an environmental perspective, the compound's fluorinated nature raises questions about its biodegradability and ecological impact. However, advancements in green chemistry have led to more sustainable synthesis routes, minimizing waste and energy consumption. These developments address the increasing regulatory and consumer demand for eco-friendly chemicals, making CAS No. 2244086-18-6 a case study in balancing efficacy and sustainability.

In the pharmaceutical sector, Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- is explored for its potential in targeting kinase enzymes and GPCRs, which are critical in treating cancers and neurological disorders. Its structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with researchers leveraging computational tools like molecular docking to predict its interactions. This aligns with the broader industry shift toward AI-driven drug design.

Agrochemical applications of this compound are equally promising. Its halogenated and trifluoromethyl groups enhance its herbicidal and pesticidal properties, offering solutions for resistant weed management. As global agriculture faces challenges like climate change and pest resistance, compounds like CAS No. 2244086-18-6 are gaining traction for their efficacy and selectivity.

In summary, Benzenamine, 4-bromo-2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-6-fluoro- represents a convergence of innovation in chemistry, medicine, and agriculture. Its CAS No. 2244086-18-6 is a beacon for researchers seeking to address some of the most pressing challenges in these fields. With ongoing advancements in synthesis and application, this compound is poised to play a pivotal role in the future of science and industry.